Cas no 2415016-05-4 (2-Pyridinecarbonitrile, 5-(8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-7-yl)-3-(trifluoromethyl)-)

• Product Name: 2-Pyridinecarbonitrile, 5-(8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-7-yl)-3-(trifluoromethyl)-
• CAS No: 2415016-05-4
• MF: C₁₃H₉F₃N₄OS
• MW: 326.296971082687
• CID: 5667126
• Update Time: 2023-09-11

2-Pyridinecarbonitrile, 5-(8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-7-yl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 5-(8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-7-yl)-3-(trifluoromethyl)-

• Inchi： 1S/C13H9F3N4OS/c14-13(15,16)8-4-7(6-18-9(8)5-17)20-10(21)12(2-1-3-12)19-11(20)22/h4,6H,1-3H2,(H,19,22)
• InChI Key： SKYFUZLTKFEKBU-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(N2C(=O)C3(CCC3)NC2=S)C=C1C(F)(F)F

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 487.5±55.0 °C(Predicted)
• pka: 8.91±0.20(Predicted)